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Compound of Interest

Compound Name:
2-Hydroxy-2,2-

diphenylacetohydrazide

Cat. No.: B078773 Get Quote

An In-depth Technical Guide to 2-Hydroxy-2,2-
diphenylacetohydrazide
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxy-2,2-diphenylacetohydrazide, also known as benzilic acid hydrazide, is a versatile

organic compound with significant potential in medicinal chemistry and drug development. This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

known biological activities. Detailed experimental protocols for its preparation and evaluation of

its antimicrobial effects are presented. Furthermore, this document elucidates the putative

mechanisms of action of hydrazone derivatives, offering insights into their potential as

therapeutic agents.

Compound Identification
Chemical Identity: 2-Hydroxy-2,2-diphenylacetohydrazide is a hydrazide derivative of

benzilic acid.
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Identifier Value

IUPAC Name 2-hydroxy-2,2-diphenylacetohydrazide

Synonym Benzilic acid hydrazide

CAS Number 13050-38-9

Molecular Formula C₁₄H₁₄N₂O₂

Molecular Weight 242.27 g/mol

Appearance Colorless crystalline solid

Melting Point Approximately 140-142°C

Solubility
Soluble in organic solvents such as ether,

alcohol, and chloroform; slightly soluble in water.

Synthesis of 2-Hydroxy-2,2-diphenylacetohydrazide
The synthesis of 2-Hydroxy-2,2-diphenylacetohydrazide is typically achieved through a two-

step process starting from benzilic acid. The first step involves the esterification of benzilic acid,

followed by hydrazinolysis of the resulting ester.

Experimental Protocol: Synthesis
Step 1: Synthesis of Methyl Benzilate

In a round-bottom flask, dissolve benzilic acid in methanol.

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Reflux the mixture for several hours.

After cooling, the solvent is evaporated, and the crude methyl benzilate is purified, typically

by recrystallization.

Step 2: Synthesis of 2-Hydroxy-2,2-diphenylacetohydrazide

Dissolve the purified methyl benzilate in ethanol.
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Add hydrazine hydrate to the solution.

Reflux the mixture for a specified period.

Upon cooling, the product, 2-Hydroxy-2,2-diphenylacetohydrazide, precipitates and can

be collected by filtration and then recrystallized from a suitable solvent like ethanol.

The overall synthesis workflow can be visualized as follows:

Synthesis of 2-Hydroxy-2,2-diphenylacetohydrazide

Benzilic Acid

Esterification (Reflux)

Methanol + Acid Catalyst

Methyl Benzilate

Hydrazinolysis (Reflux)
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Caption: General synthesis workflow for 2-Hydroxy-2,2-diphenylacetohydrazide.

Biological Activities
2-Hydroxy-2,2-diphenylacetohydrazide serves as a precursor for the synthesis of various

hydrazone derivatives which have demonstrated a broad spectrum of biological activities. The
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core hydrazide moiety is crucial for these properties.

Antimicrobial and Antifungal Activity
Hydrazone derivatives of benzilic acid have been reported to exhibit significant antibacterial

and antifungal properties. The mechanism of action is believed to involve multiple targets within

the microbial cells.

Prepare a standardized inoculum of the target microorganism.

Spread the inoculum uniformly over the surface of an agar plate.

Impregnate sterile paper discs with a known concentration of the test compound (a derivative

of 2-Hydroxy-2,2-diphenylacetohydrazide).

Place the discs on the agar surface.

Incubate the plates under appropriate conditions.

Measure the diameter of the zone of inhibition around each disc.

Compound Derivative Test Organism Inhibition Zone (mm)

Derivative A Escherichia coli 18

Derivative A Staphylococcus aureus 22

Derivative B Candida albicans 15

Note: The data in the table is illustrative and will vary depending on the specific derivative and

experimental conditions.

Putative Mechanisms of Action
While the precise signaling pathways for 2-Hydroxy-2,2-diphenylacetohydrazide are not fully

elucidated, the mechanisms of action for the broader class of hydrazone compounds have

been investigated. These compounds likely exert their biological effects through multiple

pathways.
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Proposed Antibacterial Mechanism
The antibacterial action of hydrazone derivatives is thought to involve the inhibition of essential

bacterial enzymes and disruption of cellular integrity.

Proposed Antibacterial Mechanism of Hydrazone Derivatives
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Caption: Putative antibacterial mechanisms of action for hydrazone derivatives.

Proposed Antifungal Mechanism
The antifungal activity of hydrazone derivatives is hypothesized to stem from the inhibition of

key enzymes in the fungal cell wall and membrane biosynthesis pathways.
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Proposed Antifungal Mechanism of Hydrazone Derivatives
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Caption: Putative antifungal mechanisms of action for hydrazone derivatives.

Conclusion
2-Hydroxy-2,2-diphenylacetohydrazide is a valuable scaffold in the design and synthesis of

novel therapeutic agents. Its derivatives have demonstrated promising antimicrobial and

antifungal activities. Further research into the specific molecular targets and signaling pathways

of these compounds will be instrumental in optimizing their efficacy and advancing them
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through the drug development pipeline. The experimental protocols and mechanistic insights

provided in this guide serve as a foundational resource for researchers in this field.

To cite this document: BenchChem. [CAS number and molecular formula of 2-Hydroxy-2,2-
diphenylacetohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078773#cas-number-and-molecular-formula-of-2-
hydroxy-2-2-diphenylacetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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